Cas no 2171745-12-1 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidooxy}acetic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidooxy}acetic acid
• CAS No: 2171745-12-1
• MF: C₂₂H₂₂N₂O₆
• MW: 410.419886112213
• CID: 5883502
• PubChem ID: 165821693
• Update Time: 2025-05-22

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidooxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidooxy}acetic acid
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]oxy}acetic acid
• 2171745-12-1
• EN300-1540551

• Inchi： 1S/C22H22N2O6/c1-2-7-19(21(27)24-30-13-20(25)26)23-22(28)29-12-18-16-10-5-3-8-14(16)15-9-4-6-11-17(15)18/h2-6,8-11,18-19H,1,7,12-13H2,(H,23,28)(H,24,27)(H,25,26)
• InChI Key： TXIADTAGOVVJOW-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NOCC(=O)O)=O)CC=C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 410.14778643g/mol
• Monoisotopic Mass: 410.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 114Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidooxy}acetic acid

Recent Advances in the Study of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidooxy}acetic Acid (CAS: 2171745-12-1) in Chemical Biology and Pharmaceutical Research

The compound 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidooxy}acetic acid (CAS: 2171745-12-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a versatile building block in peptide synthesis and drug development. Recent studies have explored its applications in the design of novel therapeutics, particularly in the context of targeted drug delivery and protein modification. The presence of the fluorenylmethoxycarbonyl (Fmoc) group and the pent-4-enamidooxy moiety makes it a valuable tool for chemoselective ligation and bioconjugation strategies.

One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The Fmoc-protected amino acid derivative facilitates the efficient assembly of peptide chains, enabling the synthesis of complex peptides with high purity and yield. Recent advancements have demonstrated its utility in the preparation of peptide-based therapeutics, such as antimicrobial peptides and cancer-targeting agents. The compound's ability to undergo selective deprotection and conjugation reactions has been leveraged to create hybrid molecules with enhanced pharmacological properties.

In addition to its applications in peptide synthesis, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidooxy}acetic acid has been investigated for its potential in bioconjugation and protein engineering. Researchers have utilized its reactive functional groups to attach payloads, such as fluorescent dyes or cytotoxic agents, to proteins and antibodies. This approach has been particularly valuable in the development of antibody-drug conjugates (ADCs), a promising class of targeted cancer therapies. Recent studies have highlighted the compound's compatibility with various conjugation techniques, including click chemistry and native chemical ligation.

Another emerging application of this compound is in the field of chemical biology, where it has been employed as a probe to study protein-protein interactions and post-translational modifications. Its structural versatility allows for the incorporation of reporter groups, enabling the visualization and quantification of biological processes. Recent work has demonstrated its use in activity-based protein profiling (ABPP), a technique that provides insights into enzyme function and inhibitor binding. These studies underscore the compound's potential as a tool for understanding complex biological systems and identifying new therapeutic targets.

Despite its promising applications, challenges remain in the optimization of synthetic protocols and the scalability of production for 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidooxy}acetic acid. Recent efforts have focused on improving the efficiency of its synthesis and reducing the cost of raw materials. Advances in green chemistry and flow chemistry have shown potential in addressing these issues, paving the way for broader adoption of this compound in industrial and academic settings.

In conclusion, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidooxy}acetic acid (CAS: 2171745-12-1) represents a valuable asset in chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity make it a powerful tool for peptide synthesis, bioconjugation, and protein engineering. Ongoing research continues to uncover new applications and refine existing methodologies, ensuring its relevance in the development of next-generation therapeutics. As the field progresses, further exploration of this compound's potential is expected to yield innovative solutions to pressing medical challenges.